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Introduction

ARTO0380, also known as alnodesertib, is a potent and selective, orally bioavailable inhibitor of
the Ataxia Telangiectasia and Rad3-related (ATR) kinase.[1][2] ATR is a critical apical kinase in
the DNA Damage Response (DDR) pathway, playing a pivotal role in maintaining genomic
integrity.[3][4] It is activated in response to single-stranded DNA (ssDNA) and replication stress,
initiating a signaling cascade that leads to cell cycle arrest, DNA repair, and stabilization of
replication forks.[5] By inhibiting ATR, ART0380 disrupts these crucial cellular processes,
leading to an accumulation of DNA damage and ultimately inducing synthetic lethality,
particularly in cancer cells with high levels of replication stress or defects in other DDR
pathways, such as those with Ataxia-Telangiectasia Mutated (ATM) deficiency.[2][6] This
document provides a comprehensive technical overview of the preclinical and clinical data on
ARTO0380's effect on cell cycle checkpoints, its mechanism of action, and detailed experimental
protocols.
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Mechanism of Action: ATR Inhibition and Cell Cycle
Abrogation

ARTO0380 functions as an ATP-competitive inhibitor of the ATR kinase. The primary
downstream effector of ATR in cell cycle control is the checkpoint kinase 1 (CHK1).[7] Upon
activation by ATR, CHK1 phosphorylates and inactivates CDC25 phosphatases, which are
essential for the activation of cyclin-dependent kinases (CDKs) that drive cell cycle
progression.[7] By inhibiting ATR, ART0380 prevents the phosphorylation and activation of
CHKZ1, leading to the abrogation of the G2/M cell cycle checkpoint.[8] This forces cells with
damaged DNA to enter mitosis prematurely, resulting in mitotic catastrophe and subsequent
cell death.[9] This mechanism is particularly effective in cancer cells with a defective G1
checkpoint, often due to mutations in p53 or ATM, as they are heavily reliant on the S and
G2/M checkpoints for survival.[9]

Quantitative Data Summary

The following tables summarize the key quantitative data on the in vitro and clinical efficacy of
ART0380.

Table 1: In Vitro Activity of ART0380
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Parameter Value Cell Line/System Reference
ATR-ATRIP Complex ) )
o 51.7 nM Biochemical Assay
Inhibition (1IC50)
Cell Growth Inhibition
(EC50)
NCI-H23 (ATM LOF) 0.13 uM 7-day MTT assay [6]

Granta-519 (ATM
LOF)

Not explicitly stated,
but robust inhibition

7-day MTT assay

[6]

observed
LoVo (Colorectal
) 1uM 7-day MTT assay [6]
Adenocarcinoma)
CCD-18Co (Normal
6.4 uM 7-day MTT assay [6]

Colon Fibroblast)

NCI-H460 (Parental)

~1 UM (estimated)

7-10 day growth

assay

[6]

NCI-H460 (ATM KO)

~0.1 uM (estimated)

7-10 day growth

assay

[6]

Calu-6 (Parental)

>1 uM (estimated)

7-10 day growth

assay

[6]

Calu-6 (ATM KO)

~0.1 uM (estimated)

7-10 day growth

assay

[6]

PC-3 (Parental)

>1 UM (estimated)

7-10 day growth

assay

[6]

PC-3 (ATM KO)

~0.1 uM (estimated)

7-10 day growth

assay

[6]

Table 2: Clinical Efficacy of ART0380 in Combination with Irinotecan (STELLA Phase 1/2a
Trial)
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Patient Population

Confirmed Overall

Reference

Response Rate (CORR)

ATM-negative Solid Tumors

50%

[1]

ATM-deficient (ATM-low or
ATM-negative) Solid Tumors

37%

[1]

Table 3: Effect of ART0380 on Cell Cycle Distribution in NCI-H460 Cells (48-hour treatment)

ART0380 G1 Phase G2/M Phase
. . S Phase (%)
Cell Line Concentrati (%) . (%) Reference
. (estimated) .
on (estimated) (estimated)
NCI-H460
0 puM 55 20 25 [6]
(Parental)
0.1 uM 50 25 25 [6]
1uM 45 30 25 [6]
NCI-H460
0 pM 50 25 25 [6]
(ATM KO)
0.1 uM 10 15 75 [6]
1M 5 10 85 [6]

Note: Percentages are estimated from the provided histograms in the source.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway affected by ART0380 and the

general workflows for the experimental protocols described below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Cycle Checkpoints]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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